N-[2-(2-fluorophenoxy)ethyl]-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide

• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[2-(2-fluorophenoxy)ethyl]-1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C19H21FN2O4S/c1-27(24,25)22-11-4-5-14-13-15(8-9-17(14)22)19(23)21-10-12-26-18-7-3-2-6-16(18)20/h2-3,6-9,13H,4-5,10-12H2,1H3,(H,21,23)
• InChI Key: YFGOETSXSGASLI-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)C(=O)NCCOC3=CC=CC=C3F

Description

N-[2-(2-fluorophenoxy)ethyl]-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as FE-6 and is a promising drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of FE-6 is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. By inhibiting these enzymes, FE-6 reduces the production of prostaglandins and leukotrienes, which are responsible for the inflammatory response.
Biochemical and Physiological Effects
FE-6 has been shown to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been found to possess antitumor activity and has shown promising results in the treatment of various types of cancer. Additionally, FE-6 has been found to exhibit a favorable safety profile, with no significant toxicity reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of FE-6 is its significant anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory diseases. Additionally, FE-6 has been found to possess antitumor activity, making it a potential candidate for the treatment of various types of cancer. However, one of the limitations of FE-6 is its relatively complex synthesis method, which may limit its widespread use in the laboratory.

Future Directions

There are several future directions for research on FE-6. One of the main areas of focus is the development of more efficient and cost-effective synthesis methods for FE-6. Additionally, further studies are needed to fully understand the mechanism of action of FE-6 and its potential applications in the treatment of various diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of FE-6 in humans, which could pave the way for its eventual approval as a therapeutic agent.

Synthesis Methods

FE-6 is synthesized through a multistep process that involves the reaction of 2-fluorophenol with 2-chloroethylamine hydrochloride to form 2-(2-fluorophenoxy)ethylamine. This intermediate is then reacted with 1,2,3,4-tetrahydroquinoline-6-carboxylic acid to form FE-6. The final step involves the introduction of a methylsulfonyl group to the molecule.

Scientific Research Applications

FE-6 has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, FE-6 has been found to possess antitumor activity and has shown promising results in the treatment of various types of cancer.